Cas no 2287335-56-0 (2,4-Morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester)

• Product Name: 2,4-Morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester
• CAS No: 2287335-56-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5853512
• PubChem ID: 137944462
• Update Time: 2025-05-21

2,4-Morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester
• Z3483976633
• 4-(TERT-BUTOXYCARBONYL)-5,5-DIMETHYLMORPHOLINE-2-CARBOXYLIC ACID
• 5,5-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• 4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholine-2-carboxylic acid
• EN300-6736967
• AT27788
• 2287335-56-0

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-8(9(14)15)17-7-12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： SFIZMYUQDROJGN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)(C)COC(C(O)=O)C1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 374.0±42.0 °C(Predicted)
• pka: 3.26±0.40(Predicted)

Additional information on 2,4-Morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester

2,4-Morpholinedicarboxylic Acid, 5,5-Dimethyl-, 4-(1,1-Dimethylethyl) Ester: A Comprehensive Overview

The compound with CAS No. 2287335-56-0, commonly referred to as 2,4-morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester, is a significant molecule in the field of organic chemistry. This compound is a derivative of morpholine dicarboxylic acid, which has been extensively studied for its versatile applications in various industries. The morpholine backbone of this compound provides a unique structure that enables it to participate in a wide range of chemical reactions and applications.

The morpholine ring system is a six-membered ring containing one oxygen atom and two nitrogen atoms. In this specific compound, the morpholine ring is substituted with two carboxylic acid groups at positions 2 and 4. Additionally, the compound features dimethyl groups at position 5 and an ester group at position 4. The presence of these substituents significantly influences the chemical properties and reactivity of the molecule.

Recent studies have highlighted the potential of 2,4-morpholinedicarboxylic acid derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for synthesizing high-performance polymers. The ester functionality in this compound allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. This makes it particularly useful in applications such as coatings, adhesives, and composite materials.

In addition to its role in materials science, this compound has also gained attention in the pharmaceutical industry. The dimethyl substituents and ester group provide opportunities for modifying the pharmacokinetic properties of drugs. By incorporating this compound into drug delivery systems or as a building block for bioactive molecules, researchers aim to enhance drug efficacy and reduce side effects.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Scientists have developed more sustainable methods for producing 2,4-morpholinedicarboxylic acid derivatives, reducing the environmental impact of their manufacturing processes. These methods often involve the use of biodegradable catalysts or renewable feedstocks.

The structural versatility of this compound has led to its exploration in various other fields as well. For example, it has been investigated for its potential in catalysis and as a ligand in metal complexes. The ability to form stable complexes with metal ions makes it a promising candidate for applications in homogeneous catalysis and coordination chemistry.

Furthermore, recent research has focused on understanding the biological activity of 2,4-morpholinedicarboxylic acid derivatives. Studies have shown that certain analogs exhibit antimicrobial or anti-inflammatory properties, opening new avenues for their use in therapeutic agents.

In conclusion, 2,4-morpholinedicarboxylic acid, 5,5-dimethyl-, 4-(1,1-dimethylethyl) ester (CAS No. 2287335-56-0) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable building block for advanced materials and pharmaceuticals while also contributing to sustainable chemical practices.